ethyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-(1,3-dioxoisoindol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C19H17NO4S/c1-2-24-19(23)15-13-9-5-6-10-14(13)25-18(15)20-16(21)11-7-3-4-8-12(11)17(20)22/h3-4,7-8H,2,5-6,9-10H2,1H3
• InChI Key: IDOCFGUTEYUSDJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)N3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C19H17NO4S
• Molecular Weight: 355.4 g/mol
• CAS RN: 81930-79-2

Description

The compound is an organic compound based on its formula. It contains functional groups such as ester (carboxylate), and isoindole.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The isoindole group, for instance, is a bicyclic compound consisting of a benzene ring fused to a five-membered nitrogen-containing ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and reagents used. The ester group could undergo reactions such as hydrolysis or reduction, while the isoindole group might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular size, and functional groups would influence properties like solubility, melting point, and boiling point.

Mechanism of Action

Without specific context, it’s difficult to determine the mechanism of action of this compound. If it’s a pharmaceutical compound, its mechanism of action would depend on its specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety measures should be taken when handling it to avoid exposure.

Future Directions

The future research directions involving this compound could be numerous, depending on its properties and potential applications. It could be studied for its potential uses in fields like medicine, materials science, or chemical synthesis.